2-[(5-bromothiophen-2-yl)sulfonyl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(5-bromothiophen-2-yl)sulfonyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C9H7BrN2O3S3/c10-6-1-2-8(17-6)18(14,15)5-7(13)12-9-11-3-4-16-9/h1-4H,5H2,(H,11,12,13)
• InChI Key: LAULFNQIRSFGQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)NC(=O)CS(=O)(=O)C2=CC=C(S2)Br
• Molecular Formula: C9H7BrN2O3S3
• Molecular Weight: 367.3 g/mol
• CAS No.: 1021079-53-7

Description

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. The aromaticity of the thiophene ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

This compound is likely to share similar physical and chemical properties with other thiophene derivatives. Thiophene is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Pharmacological Evaluation : A study by Nafeesa et al. (2017) discusses the synthesis and evaluation of acetamide derivatives for antibacterial and anti-enzymatic potential, providing insight into the synthetic methods and potential applications of similar compounds (Nafeesa et al., 2017).

• Chemical Structure Analysis : Research on similar thiazole and acetamide derivatives, as reported by Boechat et al. (2011), emphasizes the importance of understanding the molecular structure for potential applications in various fields (Boechat et al., 2011).

Antimicrobial and Antiviral Applications

• Antimicrobial Activity : Darwish et al. (2014) and Fahim & Ismael (2019) explored the synthesis of novel heterocyclic compounds with antimicrobial properties, indicating the potential of acetamide derivatives in developing antimicrobial agents (Darwish et al., 2014); (Fahim & Ismael, 2019).

• Antiviral Properties : Chen et al. (2010) investigated the synthesis of thiadiazole sulfonamides and their anti-tobacco mosaic virus activity, suggesting a possible avenue for antiviral applications of similar compounds (Chen et al., 2010).

Enzyme Inhibition and Biological Screening

• Enzyme Inhibitory Properties : Research by Rehman et al. (2013) on oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide derivatives showed significant activity against acetylcholinesterase, indicating potential applications in enzyme inhibition (Rehman et al., 2013).

• Biological Screening for Drug Discovery : Ghorab et al. (2015) conducted a study on novel sulfonamide derivatives, demonstrating their cytotoxic activity against cancer cell lines, which is vital for drug discovery and pharmaceutical applications (Ghorab et al., 2015).